
2,5-Dibromopyridin-4-amine CAS number

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,5-Dibromopyridin-4-amine

Cat. No.: B1592060 Get Quote

An In-depth Technical Guide to 2,5-Dibromopyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Foreword
As a Senior Application Scientist, it is my privilege to present this technical guide on 2,5-
Dibromopyridin-4-amine. This document is intended to be a comprehensive resource for

researchers and professionals in the fields of medicinal chemistry, organic synthesis, and drug

development. The pyridine scaffold is a cornerstone in the design of biologically active

molecules, and its halogenated derivatives, such as the one discussed herein, offer a versatile

platform for the construction of novel chemical entities. This guide moves beyond a simple

recitation of facts to provide a deeper understanding of the causality behind experimental

choices and to present protocols that are self-validating in their logic.

Core Compound Identification and Properties
CAS Number: 221241-37-8[1]

Synonyms: 4-Amino-2,5-dibromopyridine, 2,5-dibromopyridine-4-amine, 4-Pyridinamine, 2,5-

dibromo-[1]

Physicochemical Data Summary
The following table summarizes the key physicochemical properties of 2,5-Dibromopyridin-4-
amine. This data is essential for its handling, reaction setup, and analytical characterization.
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Property Value Source(s)

Molecular Formula C₅H₄Br₂N₂ [1]

Molecular Weight 251.91 g/mol [1][2]

Appearance Solid [1]

Purity Typically ≥98% [1]

InChI
InChI=1S/C5H4Br2N2/c6-3-2-

9-5(7)1-4(3)8/h1-2H,(H2,8,9)
[1]

InChI Key
MNGXHTUVJIPLKB-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=C(C(=NC=C1Br)Br)N

Synthesis and Mechanistic Considerations
The synthesis of poly-substituted pyridines can be a complex undertaking, often requiring

careful consideration of regioselectivity. While a specific, detailed synthesis protocol for 2,5-
Dibromopyridin-4-amine is not readily available in the provided search results, a plausible

and logical synthetic route can be proposed based on established pyridine chemistry. A

common strategy involves the functionalization of a pre-existing pyridine ring.

Proposed Synthetic Pathway: A Multi-step Approach
A logical approach to the synthesis of 2,5-Dibromopyridin-4-amine would likely start from a

more readily available aminopyridine derivative, followed by selective bromination.

4-Aminopyridine 3-Bromo-4-aminopyridineNBS (1 eq.) 2,5-Dibromo-4-aminopyridineNBS (1 eq.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2,5-dibromopyridin-4-amine | CymitQuimica [cymitquimica.com]

2. 90902-84-4 CAS MSDS (2,5-DIBROMO-3-AMINOPYRIDINE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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